Cas no 918896-70-5 (1-Butanone, 1-(2,4-dihydroxy-6-methoxy-3-methylphenyl)-2-methyl-)
918896-70-5 structure
Product Name:1-Butanone, 1-(2,4-dihydroxy-6-methoxy-3-methylphenyl)-2-methyl-
CAS No:918896-70-5
MF:C13H18O4
MW:238.279624462128
CID:768936
PubChem ID:16094889
Update Time:2025-04-19
1-Butanone, 1-(2,4-dihydroxy-6-methoxy-3-methylphenyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanone, 1-(2,4-dihydroxy-6-methoxy-3-methylphenyl)-2-methyl-
- 1-(2,4-dihydroxy-6-methoxy-3-methylphenyl)-2-methylbutan-1-one
- SCHEMBL3174244
- 918896-70-5
- DTXSID00582472
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- Inchi： 1S/C13H18O4/c1-5-7(2)12(15)11-10(17-4)6-9(14)8(3)13(11)16/h6-7,14,16H,5H2,1-4H3
- InChI Key： FDTJSHFNUMGUHU-UHFFFAOYSA-N
- SMILES： O=C(C1C(=CC(=C(C)C=1O)O)OC)C(C)CC
Computed Properties
- Exact Mass: 238.12050905g/mol
- Monoisotopic Mass: 238.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 66.8Ų
1-Butanone, 1-(2,4-dihydroxy-6-methoxy-3-methylphenyl)-2-methyl- Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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